Cas no 1007-11-0 (6-Chloro-n4,n4-dimethylpyrimidine-2,4-diamine)

• Product name: 6-Chloro-n4,n4-dimethylpyrimidine-2,4-diamine
• CAS No: 1007-11-0
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• MDL: MFCD13188630
• CID: 159115
• PubChem ID: 251735

6-Chloro-n4,n4-dimethylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N4,N4-dimethylpyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine,6-chloro-N4,N4-dimethyl-
• 6-chloro-4-N,4-N-dimethylpyrimidine-2,4-diamine
• 6-Chloro-N~4~,N~4~-dimethylpyrimidine-2,4-diamine
• 2-Amino-4-chlor-6-dimethylaminopyrimidin
• 6-Chlor-N4,N4-dimethyl-pyrimidin-2,4-diyldiamin
• 6-chloro-N~4~,N~4~-dimethyl-2,4-pyrimidinediamine(SALTDATA: FREE)
• 6-chloro-N4,N4-dimethyl-2,4-pyrimidinediamine
• 6-chloro-N4,N4-dimethyl-pyrimidine-2,4-diamine
• 6-chloro-N4,N4-dimethyl-pyrimidine-2,4-diyldiamine
• 6-chloro-N',N'-dimethylpyrimidine-2,4-diamine
• 6-chloro-N',N'-dimethyl-pyrimidine-2,4-diamine
• (2-amino-6-chloro-pyrimidin-4-yl)-dimethyl-amine
• 6-chloro-N~4~,N~4~-dimethyl-2,4-pyrimidinediamine
• 2,4-pyrimidinediamine, 6-chloro-N~4~,N~4~-dimethyl-
• NSC72462
• NCIOpen2_000431
• FSSOQNSFFZSKAX-UHFFFAOYSA-N
• 7242AC
• AK111697
• ST2406472
• AB0157656
• 1007-11-0
• FT-0683537
• DTXSID20291019
• SY084801
• AKOS005173696
• MFCD13188630
• A897363
• SB57394
• NSC-72462
• CS-0034487
• 2,4-Pyrimidinediamine, 6-chloro-N4,N4-dimethyl-
• AMY39221
• C71041
• NSC 72462
• SCHEMBL1320790
• DS-3111
• ALBB-012299
• pyrimidine, 2-amino-4-chloro-6-dimethylamino-
• 6-Chloro-n4,n4-dimethylpyrimidine-2,4-diamine

• MDL： MFCD13188630
• Inchi： 1S/C6H9ClN4/c1-11(2)5-3-4(7)9-6(8)10-5/h3H,1-2H3,(H2,8,9,10)
• InChI Key： FSSOQNSFFZSKAX-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(N=C(N([H])[H])N=1)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 172.05200
• Monoisotopic Mass: 172.051574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.347
• Boiling Point: 384.4°Cat760mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.635
• PSA: 55.04000
• LogP: 1.35940

6-Chloro-n4,n4-dimethylpyrimidine-2,4-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• HazardClass：IRRITANT

6-Chloro-n4,n4-dimethylpyrimidine-2,4-diamine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 6-Chloro-n4,n4-dimethylpyrimidine-2,4-diamine

6-Chloro-N4,N4-Dimethylpyrimidine-2,4-Diamine: A Comprehensive Overview

6-Chloro-N4,N4-Dimethylpyrimidine-2,4-Diamine, also known by its CAS registry number CAS No. 1007-11-0, is a heterocyclic organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their structural versatility and potential biological activities. The molecule features a pyrimidine ring system with a chlorine substituent at the 6-position and dimethylamino groups at the 2 and 4 positions, making it a unique derivative with distinct chemical and physical properties.

The synthesis of 6-Chloro-N4,N4-Dimethylpyrimidine-2,4-Diamine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the production of this compound in higher yields and with improved purity levels. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In terms of physical properties, 6-Chloro-N4,N4-Dimethylpyrimidine-2,4-Diamine exhibits a melting point of approximately 235°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The chemical structure of this compound plays a crucial role in its biological activity. The presence of the chlorine atom at the 6-position introduces electron-withdrawing effects, which can influence the compound's reactivity and interactions with biological targets. The dimethylamino groups at positions 2 and 4 contribute to the molecule's basicity and ability to form hydrogen bonds, which are essential for its pharmacological activity.

6-Chloro-N4,N4-Dimethylpyrimidine-2,4-Diamine has garnered significant attention in the field of medicinal chemistry due to its potential as an antitumor agent. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. Its mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation.

In addition to its therapeutic applications, this compound has been explored for its potential in agrochemicals and materials science. For instance, researchers have investigated its role as a fungicide and herbicide due to its ability to disrupt essential biochemical pathways in plant pathogens.

The latest research on 6-Chloro-N4,N4-Dimethylpyrimidine-2,4-Diamine has focused on optimizing its pharmacokinetic properties for better bioavailability. Scientists have employed computational modeling techniques to predict drug metabolism pathways and design analogs with improved efficacy.

In conclusion, 6-Chloro-N4,N4-Dimethylpyrimidine-2,4-Diamine, or CAS No. 1007-11-0, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of medicine, agriculture, and materials science.